Cas no 2229551-69-1 (2,2-difluoro-1-{pyrazolo1,5-apyridin-3-yl}cyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-{pyrazolo1,5-apyridin-3-yl}cyclopropan-1-amine
• CAS No: 2229551-69-1
• MF: C₁₀H₉F₂N₃
• MW: 209.195368528366
• CID: 6075679
• PubChem ID: 165694785
• Update Time: 2025-06-08

2,2-difluoro-1-{pyrazolo1,5-apyridin-3-yl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-{pyrazolo1,5-apyridin-3-yl}cyclopropan-1-amine
• 2229551-69-1
• 2,2-difluoro-1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropan-1-amine
• EN300-1951840

• Inchi： 1S/C10H9F2N3/c11-10(12)6-9(10,13)7-5-14-15-4-2-1-3-8(7)15/h1-5H,6,13H2
• InChI Key： SNEGEPMEPNJIPS-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=NN2C=CC=CC2=1)N)F

Computed Properties

• Exact Mass: 209.07645362g/mol
• Monoisotopic Mass: 209.07645362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.3Ų

Additional information on 2,2-difluoro-1-{pyrazolo1,5-apyridin-3-yl}cyclopropan-1-amine

Recent Advances in the Study of 2,2-Difluoro-1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropan-1-amine (CAS: 2229551-69-1)

The compound 2,2-difluoro-1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropan-1-amine (CAS: 2229551-69-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the synthetic challenges and innovative approaches to obtaining 2,2-difluoro-1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropan-1-amine. Researchers have developed novel catalytic methods to achieve high yields and enantioselectivity, which are critical for its application in pharmaceutical development. The incorporation of difluorocyclopropane and pyrazolo[1,5-a]pyridine moieties has been shown to enhance the compound's metabolic stability and binding affinity to biological targets.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that this compound exhibits promising activity against a range of targets, including kinases and GPCRs. Its mechanism of action appears to involve the modulation of key signaling pathways implicated in cancer and inflammatory diseases. Notably, the compound has shown low cytotoxicity in normal cell lines, suggesting a favorable safety profile for further development.

One of the most exciting developments is the potential application of 2,2-difluoro-1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropan-1-amine in the treatment of neurodegenerative diseases. Recent findings indicate that the compound can cross the blood-brain barrier and exert neuroprotective effects in animal models of Alzheimer's and Parkinson's diseases. These results have spurred interest in optimizing its pharmacokinetic properties for clinical use.

Despite these promising findings, challenges remain in the development of this compound. Issues such as scalability of synthesis, formulation stability, and long-term toxicity need to be addressed. Ongoing research is focused on overcoming these hurdles through structural modifications and advanced drug delivery systems.

In conclusion, 2,2-difluoro-1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropan-1-amine represents a promising candidate for further investigation in drug discovery. Its unique chemical structure and broad biological activity make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future studies should prioritize translational research to bridge the gap between preclinical findings and clinical applications.